Cas no 69602-60-4 (3-tert-butyl-5-(chloromethyl)-1,2-oxazole)

• Product Name: 3-tert-butyl-5-(chloromethyl)-1,2-oxazole
• CAS No: 69602-60-4
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• CID: 2799368
• PubChem ID: 14674299
• Update Time: 2025-05-19

3-tert-butyl-5-(chloromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 3-TERT-BUTYL-5-(CHLOROMETHYL)ISOXAZOLE
• 3-tert-butyl-5-chloromethyl-isoxazole
• 3-t-butyl-5-(chloromethyl)-isoxazole
• AB69735
• 3-TERT-BUTYL-5-(CHLOROMETHYL)-1,2-OXAZOLE
• 3-tert-butyl-5-(chloromethyl)-1,2-oxazole

• Inchi： 1S/C8H12ClNO/c1-8(2,3)7-4-6(5-9)11-10-7/h4H,5H2,1-3H3
• InChI Key： LINYIIJIYSUIET-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C(C)(C)C)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles

Additional information on 3-tert-butyl-5-(chloromethyl)-1,2-oxazole

3-tert-Butyl-5-(chloromethyl)-1,2-oxazole: A Versatile Chemical Intermediate for Modern Applications

The chemical compound 3-tert-butyl-5-(chloromethyl)-1,2-oxazole (CAS No. 69602-60-4) is a specialized heterocyclic molecule that has garnered significant attention in both academic and industrial research. With its unique oxazole core and reactive chloromethyl group, this compound serves as a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its structural features make it an attractive candidate for click chemistry and cross-coupling reactions, aligning with current trends in sustainable and efficient synthetic methodologies.

One of the most compelling aspects of 3-tert-butyl-5-(chloromethyl)-1,2-oxazole is its role in drug discovery. Researchers are increasingly exploring oxazole derivatives due to their bioactivity and potential therapeutic applications. For instance, this compound can be functionalized to create novel antimicrobial agents or kinase inhibitors, addressing the growing demand for new treatments in the face of antibiotic resistance and chronic diseases. Its tert-butyl group enhances stability, making it easier to handle in laboratory settings.

In the field of agrochemicals, 3-tert-butyl-5-(chloromethyl)-1,2-oxazole is being investigated for its potential to improve crop protection formulations. The chloromethyl moiety allows for further derivatization, enabling the development of more effective and environmentally friendly pesticides and herbicides. This aligns with the global push toward sustainable agriculture and reduced chemical footprints, a topic frequently searched by professionals in the industry.

Beyond life sciences, this compound finds utility in material science. Its ability to participate in polymerization reactions makes it a candidate for creating advanced polymeric materials with tailored properties. For example, it could be incorporated into conductive polymers or self-healing materials, which are hot topics in nanotechnology and electronics. The oxazole ring also contributes to thermal stability, a desirable trait for high-performance applications.

The synthesis and handling of 3-tert-butyl-5-(chloromethyl)-1,2-oxazole require expertise in organic chemistry. Standard protocols often involve cyclization reactions or halogenation of precursor molecules. Recent advancements in flow chemistry and catalysis have improved the efficiency of producing this compound, reducing waste and energy consumption—a key concern for modern chemical manufacturers.

From a commercial perspective, the demand for 3-tert-butyl-5-(chloromethyl)-1,2-oxazole is steadily rising. Suppliers and distributors highlight its high purity and consistent quality to meet the needs of pharmaceutical companies and research institutions. Pricing trends and availability are frequently monitored, as this compound is often a bottleneck in multi-step synthetic routes. Analytical techniques like HPLC and NMR are essential for verifying its purity, ensuring compliance with industry standards.

In summary, 3-tert-butyl-5-(chloromethyl)-1,2-oxazole (CAS No. 69602-60-4) is a multifaceted chemical building block with broad applications. Its relevance in drug development, sustainable agriculture, and advanced materials positions it as a compound of enduring interest. As research continues to uncover new uses, its role in innovation is likely to expand, making it a staple in the toolkit of chemists and engineers worldwide.